3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole

• IUPAC Name: [1-(1H-indole-3-carbonyl)azetidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H19N3O2/c21-16(19-7-3-4-8-19)12-10-20(11-12)17(22)14-9-18-15-6-2-1-5-13(14)15/h1-2,5-6,9,12,18H,3-4,7-8,10-11H2
• InChI Key: OMZYDGHLKKKVDI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CN(C2)C(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

3-[3-(Pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole, also known as 3-PAI, is a synthetic compound that has been studied for its potential applications in the field of medicinal chemistry. It has been proposed as a promising scaffold for the development of novel drugs, due to its structural features and its ability to interact with various biological targets. This article will discuss the synthesis method of 3-PAI, its mechanism of action, its biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Mechanism of Action

The mechanism of action of 3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole is not yet fully understood. However, it is believed to interact with certain proteins and enzymes in order to produce its effects. For example, it has been shown to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, it has been shown to interact with the enzyme topoisomerase II, which is involved in the replication and transcription of DNA.
Biochemical and Physiological Effects
3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of the enzymes cyclooxygenase-2 (COX-2) and topoisomerase II, which are involved in the production of inflammatory mediators and the replication and transcription of DNA, respectively. Additionally, it has been shown to possess anti-inflammatory and antitumor properties in animal models.

Advantages and Limitations for Lab Experiments

The use of 3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole in laboratory experiments has a number of advantages and limitations. One advantage is that it is relatively easy to synthesize, making it a convenient choice for research purposes. Additionally, it has been shown to interact with a variety of biological targets, making it a potential tool for drug discovery. However, it is important to note that 3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole is not currently approved for human use, and its safety and efficacy have not yet been established.

Future Directions

The potential applications of 3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole are still being explored, and there are a number of potential future directions for research. One potential direction is the development of more potent and selective inhibitors of cyclooxygenase-2 (COX-2) and topoisomerase II. Additionally, further research could be conducted to determine the safety and efficacy of 3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole in humans, as well as its potential use as a prodrug for other drugs. Finally, further studies could be conducted to explore the potential of 3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole to act as an anti-inflammatory and antitumor agent.

Synthesis Methods

3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole can be synthesized using a variety of methods, depending on the desired product. The most common method is the reaction of pyrrolidine-1-carbonyl chloride with azetidine-1-carbonyl chloride, which produces 3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole as the major product. Other methods include the reaction of pyrrolidine-1-carbonyl bromide with azetidine-1-carbonyl bromide, as well as the reaction of pyrrolidine-1-carbonyl iodide with azetidine-1-carbonyl iodide. In all cases, the reaction is carried out in an aqueous solution at a temperature of 80-90°C.

Scientific Research Applications

3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole has been studied for its potential applications in the field of medicinal chemistry. It has been proposed as a promising scaffold for the development of novel drugs, due to its structural features and its ability to interact with various biological targets. In particular, 3-[3-(pyrrolidine-1-carbonyl)azetidine-1-carbonyl]-1H-indole has been studied as a potential anti-inflammatory agent, as well as a potential treatment for cancer. Additionally, it has been studied for its potential to inhibit the activity of enzymes involved in the metabolism of drugs, as well as its potential to act as a prodrug for other drugs.